N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: N-[3-(cyclopentylamino)-1,4-dioxonaphthalen-2-yl]acetamide
• InChI: InChI=1S/C17H18N2O3/c1-10(20)18-14-15(19-11-6-2-3-7-11)17(22)13-9-5-4-8-12(13)16(14)21/h4-5,8-9,11,19H,2-3,6-7H2,1H3,(H,18,20)
• InChI Key: ZVNOPXIDUFPYKV-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=C(C(=O)C2=CC=CC=C2C1=O)NC3CCCC3

Description

N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide, also known as CPAA, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. CPAA belongs to the class of naphthalene derivatives and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide is not fully understood. However, it is believed that N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide exerts its effects through the inhibition of various enzymes and receptors. N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has been shown to inhibit cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. Additionally, N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has been shown to bind to the cannabinoid receptor CB1, which is involved in the regulation of pain and appetite.
Biochemical and Physiological Effects
N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and arthritis. N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has also been shown to inhibit the growth of cancer cells in vitro and in animal models. Additionally, N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has several advantages for lab experiments. It is easy to synthesize and has a high yield. N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide is also stable and can be stored for long periods of time. However, N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has some limitations for lab experiments. It is insoluble in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide. One direction is to further investigate its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to investigate its potential as an antibacterial and antifungal agent. Additionally, further research is needed to fully understand the mechanism of action of N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide and its effects on various enzymes and receptors.

Synthesis Methods

N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-aminocyclopentanone with 2-naphthoyl chloride in the presence of triethylamine. The resulting product is then reacted with acetic anhydride to obtain N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide. The yield of the synthesis is high, and the purity of the product can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has also been studied for its effects on the central nervous system, including its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-[3-(cyclopentylamino)-1,4-dioxo-1,4-dihydro-2-naphthalenyl]acetamide has been studied for its potential as an antibacterial and antifungal agent.